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Compound of Interest

Compound Name: Ki8751

Cat. No.: B1684531 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring a safe and compliant laboratory

environment. This guide provides essential information and step-by-step procedures for the

proper disposal of Ki8751, a potent and selective VEGFR-2 inhibitor. While Ki8751 is not

classified as a hazardous substance under Regulation (EC) No. 1907/2006 (REACH),

adherence to standard laboratory chemical waste procedures is crucial.[1]

Properties of Ki8751
Understanding the basic properties of a compound is the first step in its safe management.

Property Value

Molecular Formula C₂₄H₁₈F₃N₃O₄

Molecular Weight 469.41 g/mol

Appearance Off-white solid

Solubility Soluble in DMSO at 50 mg/mL

Storage Temperature 2-8°C, protect from light

CAS Number 228559-41-9

Source: Sigma-Aldrich, Tocris Bioscience
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Experimental Protocols: Standard Disposal
Procedure for Non-Hazardous Chemical Waste
The following protocol outlines the general steps for the disposal of non-hazardous chemical

waste like Ki8751. It is imperative to consult your institution's specific waste management

guidelines and local regulations, as they may have additional requirements.

1. Personal Protective Equipment (PPE):

Always wear standard laboratory PPE, including a lab coat, safety glasses, and gloves,

when handling any chemical waste.

2. Waste Segregation:

Although not classified as hazardous, do not mix Ki8751 waste with general trash.

Segregate solid waste (e.g., contaminated gloves, weigh boats, paper towels) from liquid

waste (e.g., unused solutions).

3. Solid Waste Disposal:

Collect solid waste contaminated with Ki8751 in a designated, clearly labeled container.

The container should be made of a material compatible with the chemical and should have a

secure lid.

Label the container as "Non-Hazardous Chemical Waste" and specify the contents (e.g.,

"Solid waste with Ki8751").

4. Liquid Waste Disposal:

Collect liquid waste containing Ki8751 in a sealed, leak-proof container.

The original product container can be a suitable option if it is in good condition.[2]

Ensure the container is compatible with the solvent used to dissolve Ki8751 (e.g., DMSO).
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Label the container clearly with "Non-Hazardous Chemical Waste" and list all contents,

including solvents.

Do not fill the container to more than 90% of its capacity to prevent spills.[3]

Never dispose of chemical waste down the drain.[2]

5. Decontamination of Empty Containers:

For the original Ki8751 container to be disposed of as regular trash, it must be thoroughly

emptied.

Triple rinse the empty container with a suitable solvent (e.g., ethanol or water, depending on

compatibility).

The rinsate should be collected and disposed of as liquid chemical waste.

Deface or remove the original label before disposing of the rinsed container in the

appropriate recycling or trash receptacle.[2]

6. Waste Collection and Disposal:

Store waste containers in a designated, well-ventilated area away from incompatible

materials.

Follow your institution's procedures for requesting a hazardous waste pickup. Even for non-

hazardous chemical waste, it is often managed through the same system to ensure proper

handling and disposal.[2]

Logical Workflow for Ki8751 Disposal
The following diagram illustrates the decision-making process and steps for the proper disposal

of Ki8751.
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Ki8751 Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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